Cas no 119011-50-6 (2-(methylsulfanyl)-4H,7H-1,3thiazolo4,5-dpyrimidin-7-one)

• Product Name: 2-(methylsulfanyl)-4H,7H-1,3thiazolo4,5-dpyrimidin-7-one
• CAS No: 119011-50-6
• MF: C₆H₅N₃OS₂
• MW: 199.253397703171
• MDL: MFCD08695263
• CID: 4576524
• Update Time: 2025-07-22

2-(methylsulfanyl)-4H,7H-1,3thiazolo4,5-dpyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 2-(methylthio)thiazolo[4,5-d]pyrimidin-7(6h)-one
• 2-(methylsulfanyl)-4H,7H-[1,3]thiazolo[4,5-d]pyrimidin-7-one
• 2-(methylsulfanyl)-4H,7H-1,3thiazolo4,5-dpyrimidin-7-one

• MDL： MFCD08695263
• Inchi： 1S/C6H5N3OS2/c1-11-6-9-4-3(12-6)5(10)8-2-7-4/h2H,1H3,(H,7,8,10)
• InChI Key： SQCCFCWTEILHEB-UHFFFAOYSA-N
• SMILES： C1NC(=O)C2SC(SC)=NC=2N=1

Additional information on 2-(methylsulfanyl)-4H,7H-1,3thiazolo4,5-dpyrimidin-7-one

Comprehensive Overview of 2-(Methylsulfanyl)-4H,7H-1,3-Thiazolo[4,5-d]Pyrimidin-7-One (CAS No. 119011-50-6)

The compound 2-(methylsulfanyl)-4H,7H-1,3-thiazolo[4,5-d]pyrimidin-7-one (CAS No. 119011-50-6) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a fused thiazolo[4,5-d]pyrimidine core, has garnered attention for its diverse biological activities. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

One of the most searched questions about this compound is: "What are the biological activities of 2-(methylsulfanyl)-4H,7H-1,3-thiazolo[4,5-d]pyrimidin-7-one?" Studies suggest that derivatives of this scaffold exhibit inhibitory effects on kinases and phosphodiesterases, making them promising candidates for treating conditions like diabetes and cardiovascular diseases. The methylsulfanyl moiety enhances lipophilicity, improving membrane permeability—a critical factor in drug design.

In the context of green chemistry, a trending topic in 2024, synthetic routes for CAS 119011-50-6 are being optimized to reduce hazardous byproducts. Researchers are investigating solvent-free reactions and catalytic methods to align with sustainable development goals. This aligns with frequent searches like "eco-friendly synthesis of thiazolo[4,5-d]pyrimidines" on academic platforms.

The compound’s structure-activity relationship (SAR) is another hot topic. Computational chemistry tools, such as molecular docking, are used to predict interactions between 2-(methylsulfanyl)-4H,7H-1,3-thiazolo[4,5-d]pyrimidin-7-one and biological targets. These studies often address queries like "How does the thiazolo[4,5-d]pyrimidine ring affect binding affinity?"—a question frequently posed in AI-driven literature searches.

Analytical characterization techniques for CAS 119011-50-6, including HPLC, NMR, and mass spectrometry, are essential for quality control. Recent publications highlight the use of hyphenated techniques (e.g., LC-MS) to detect impurities, responding to industry demands for high-purity intermediates—a key term in patent databases.

In material science, the π-conjugated system of this compound has sparked interest in organic electronics. Its potential as a building block for OLEDs or photovoltaic materials is under investigation, coinciding with rising searches for "thiazolo[4,5-d]pyrimidine applications in optoelectronics."

Regulatory aspects of 2-(methylsulfanyl)-4H,7H-1,3-thiazolo[4,5-d]pyrimidin-7-one are frequently discussed in compliance forums. While not classified as hazardous, proper REACH documentation and GHS labeling are recommended for commercial distribution—addressing common queries like "Is CAS 119011-50-6 regulated?"

Future research directions include exploring nanocarrier formulations for enhanced drug delivery, a trending subtopic in nanomedicine. The compound’s modifiable functional groups (-SMe and lactam) offer versatility for bioconjugation, answering niche search terms like "thiazolo[4,5-d]pyrimidine prodrug design."